Cas no 81779-30-8 (1H-Indole-3-carbonitrile,4-hydroxy-)

• Product Name: 1H-Indole-3-carbonitrile,4-hydroxy-
• CAS No: 81779-30-8
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 708195
• PubChem ID: 13186949
• Update Time: 2025-04-19

1H-Indole-3-carbonitrile,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,4-hydroxy-
• 3-CYANO-4-HYDROXYINDOLE
• 4-hydroxy-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,4-hydroxy
• 4-Hydroxy-3-indolecarbonitrile
• SCHEMBL10569015
• 4-hydroxy-3-cyanoindole
• AKOS006284148
• 81779-30-8
• BRIMCGYNLLEMOA-UHFFFAOYSA-N
• DTXSID60525865

• Inchi： 1S/C9H6N2O/c10-4-6-5-11-7-2-1-3-8(12)9(6)7/h1-3,5,11-12H
• InChI Key： BRIMCGYNLLEMOA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(C#N)=CN2

Computed Properties

• Exact Mass: 158.04800
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.81000
• LogP: 1.74518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles